Cas no 150771-44-1 (1-Propene,3-[2,2,2-trifluoro-1-(trifluoromethyl)ethoxy]-)

• Product Name: 1-Propene,3-[2,2,2-trifluoro-1-(trifluoromethyl)ethoxy]-
• CAS No: 150771-44-1
• MF: C₆H₆F₆O
• MW: 208.10166311264
• CID: 99786
• PubChem ID: 21431670
• Update Time: 2025-04-18

1-Propene,3-[2,2,2-trifluoro-1-(trifluoromethyl)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• 1-Propene,3-[2,2,2-trifluoro-1-(trifluoromethyl)ethoxy]-
• 2H-HEXAFLUOROISOPROPYL ALLYL ETHER
• 1,1,1,3,3,3-hexafluoro-2-prop-2-enoxypropane
• Allyl 1,1,1,3,3,3-hexafluoro-2-propyl ether
• 2-Allyloxy-1,1,1,3,3,3-hexafluoropropane
• 1,1,1,3,3,3-Hexafluoropropan-2-yl prop-2-en-1-yl ether
• 3-[(1,1,1,3,3,3-hexafluoropropan-2-yl)oxy]prop-1-ene
• 2H-HEXAFLUOROISOPROPYL ALLYL ETHER, 97per cent MIN.
• 2H-Hexafluoroisopropyl allyl ether,97% min.
• VDCRSUUXCAHZSF-UHFFFAOYSA-N
• AKOS025310261
• SCHEMBL774722
• 150771-44-1
• 1-Propene, 3-[2,2,2-trifluoro-1-(trifluoromethyl)ethoxy]-
• DTXSID00613735
• Allyl perfluoroisopropyl ether 97+%
• 2H-HEXAFLUOROISOPROPYL ALLYL ETHER, 97% MIN.

• Inchi： 1S/C6H6F6O/c1-2-3-13-4(5(7,8)9)6(10,11)12/h2,4H,1,3H2
• InChI Key： VDCRSUUXCAHZSF-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)OCC=C)(F)F

Computed Properties

• Exact Mass: 208.03228378g/mol
• Monoisotopic Mass: 208.03228378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.283±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 95.8±35.0 ºC (760 Torr),
• Flash Point: 17.1±21.8 ºC,
• Refractive Index: 1.337
• Solubility: Slightly soluble (1.5 g/l) (25 º C),